Cas no 31401-52-2 (Phenoxathiin,2,8-dibromo-, 10,10-dioxide)

• Product Name: Phenoxathiin,2,8-dibromo-, 10,10-dioxide
• CAS No: 31401-52-2
• MF: C₁₂H₆Br₂O₃S
• MW: 390.0472407341
• CID: 320591
• PubChem ID: 12196583
• Update Time: 2025-04-19

Phenoxathiin,2,8-dibromo-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• Phenoxathiin,2,8-dibromo-, 10,10-dioxide
• 2,8-Dibromophenoxanthin 10,10-dioxide
• CHEMBL67561
• 31401-52-2
• Phenoxanthin, 2,8-dibromo-, 10,10-dioxide

• Inchi： 1S/C12H6Br2O3S/c13-7-1-3-9-11(5-7)18(15,16)12-6-8(14)2-4-10(12)17-9/h1-6H
• InChI Key： TUAXDGHCFKHFMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)S(C1C=C(C=CC=1O2)Br)(=O)=O

Computed Properties

• Exact Mass: 389.83839g/mol
• Monoisotopic Mass: 387.84044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų